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Compound of Interest

Compound Name: 1,10-Decanedithiol

Cat. No.: B1670034

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and key applications of 1,10-decanedithiol. This versatile linear dithiol is
a valuable building block in organic synthesis and materials science, with significant
applications in the formation of self-assembled monolayers, as a crosslinking agent in polymer
chemistry, and as a precursor in the synthesis of various sulfur-containing molecules.

Core Chemical and Physical Properties

1,10-Decanedithiol, also known as decamethylene dimercaptan, is a colorless to pale yellow

liquid with a characteristic strong, unpleasant odor. Its bifunctional nature, with a thiol group at
each end of a ten-carbon aliphatic chain, dictates its reactivity and utility in a range of chemical
transformations.

Table 1: Physical and Chemical Properties of 1,10-Decanedithiol
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Property Value

Molecular Formula C10H22S2

Molecular Weight 206.42 g/mol

CAS Number 1191-67-9

Appearance Colorless to pale yellow liquid/solid

Odor Strong, stench

Melting Point ~17 °C (62.6 °F)[1]

Boiling Point 171-172 °C (340-342 °F) at 0.5 mmHg
Density 0.95 g/cm?3

Solubility Insoluble in water. Soluble in organic solvents.

Refractive Index

1.499

Table 2: Spectroscopic Data for 1,10-Decanedithiol

Spectroscopic Technique

Key Data

Data available, typically showing signals for -SH

1H NMR protons and the methylene protons of the alkyl

chain.

Data available, showing characteristic peaks for
13C NMR _

the carbon atoms in the decane backbone.[2]
FTIR Characteristic peaks for S-H and C-H stretching.

Mass Spectrometry

Molecular ion peak and fragmentation pattern

consistent with the structure.

Synthesis of 1,10-Decanedithiol

A common and effective method for the synthesis of 1,10-decanedithiol is the reaction of 1,10-
dibromodecane with thiourea, followed by hydrolysis of the resulting bis-isothiouronium salt.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/sds/110-decanedithiol-pid_Seven6115.html
https://www.benchchem.com/product/b1670034?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_1_10_Decanediol_as_a_Chain_Extender_in_Polyurethane_Synthesis.pdf
https://www.benchchem.com/product/b1670034?utm_src=pdf-body
https://www.benchchem.com/product/b1670034?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

This two-step process provides a reliable route to the desired dithiol.
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Step 1: Formation of Bis-isothiouronium Salt

Step 2: Hydrolysis

Thiourea
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Oxidation Reaction

Oxidizing Agent (e.qg., I2, air/catalyst) (

)
1,10-Decanedithiol
[ Y,

1,2-Dithiacyclododecane ]

Polyurethane Synthesis with 1,10-Decanedithiol as a Chain Extender

( Diisocyanate Prepolymer ) ( 1,10-Decanedithiol )
( Polymerization )

( Crosslinked Polyurethane )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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